Cas no 2137625-44-4 (Spiro[cyclopentane-1,7'-[2]oxabicyclo[3.2.0]heptane]-6'-carboxaldehyde)

• Product Name: Spiro[cyclopentane-1,7'-[2]oxabicyclo[3.2.0]heptane]-6'-carboxaldehyde
• CAS No: 2137625-44-4
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 5268339
• Update Time: 2025-07-08

Spiro[cyclopentane-1,7'-[2]oxabicyclo[3.2.0]heptane]-6'-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclopentane-1,7'-[2]oxabicyclo[3.2.0]heptane]-6'-carboxaldehyde

• Inchi： 1S/C11H16O2/c12-7-9-8-3-6-13-10(8)11(9)4-1-2-5-11/h7-10H,1-6H2
• InChI Key： CTTOQICCQIIDBJ-UHFFFAOYSA-N
• SMILES： C12(C(C=O)C3C1OCC3)CCCC2

Additional information on Spiro[cyclopentane-1,7'-[2]oxabicyclo[3.2.0]heptane]-6'-carboxaldehyde

Exploring the Unique Properties and Applications of Spiro[cyclopentane-1,7'-[2]oxabicyclo[3.2.0]heptane]-6'-carboxaldehyde (CAS No. 2137625-44-4)

In the realm of organic chemistry, Spiro[cyclopentane-1,7'-[2]oxabicyclo[3.2.0]heptane]-6'-carboxaldehyde (CAS No. 2137625-44-4) stands out as a fascinating compound due to its intricate spirocyclic and bicyclic architecture. This molecule combines a cyclopentane ring fused with a 2-oxabicyclo[3.2.0]heptane system, culminating in a carboxaldehyde functional group. Such structural complexity makes it a subject of interest for researchers exploring novel synthetic pathways, pharmaceutical intermediates, and material science innovations.

The spirocyclic scaffold of this compound is particularly noteworthy. Spiro compounds, characterized by rings sharing a single atom, often exhibit unique stereochemical properties and conformational rigidity. These traits are highly valued in drug discovery, where molecular rigidity can enhance binding affinity and metabolic stability. The presence of the oxabicyclo[3.2.0]heptane moiety further introduces oxygen heteroatoms, which can influence polarity and hydrogen-bonding interactions—key factors in bioavailability and drug-likeness.

Recent trends in organic synthesis highlight a growing demand for complex heterocycles like Spiro[cyclopentane-1,7'-[2]oxabicyclo[3.2.0]heptane]-6'-carboxaldehyde. Researchers are leveraging catalyzed cyclization and ring-closing metathesis to access such frameworks efficiently. The compound’s carboxaldehyde group also serves as a versatile handle for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This aligns with the pharmaceutical industry’s focus on fragment-based drug design and lead optimization.

Beyond pharmaceuticals, this compound’s structural novelty has implications in material science. Its rigid backbone could be exploited in designing liquid crystals or polymeric materials with tailored thermal and mechanical properties. Additionally, the oxabicyclic component may contribute to chiral environments, useful in asymmetric catalysis—a hot topic in green chemistry.

For those searching "spirocyclic compounds in drug discovery" or "CAS 2137625-44-4 applications," this molecule exemplifies how complex scaffolds drive innovation. Its synthesis often involves multicomponent reactions or transition-metal catalysis, reflecting broader interests in sustainable chemistry and atom economy. As AI-assisted molecular design gains traction, compounds like this are likely to feature in virtual screening studies targeting undruggable proteins.

In summary, Spiro[cyclopentane-1,7'-[2]oxabicyclo[3.2.0]heptane]-6'-carboxaldehyde (CAS No. 2137625-44-4) is a compelling case study in structural diversity and functional versatility. Its potential spans medicinal chemistry, catalysis, and advanced materials, making it a valuable subject for both academic and industrial research. Future studies may uncover novel reactivities or applications, further solidifying its role in cutting-edge science.